N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C16H12FN3O2S/c17-12-8-6-11(7-9-12)15-19-20-16(23-15)18-14(21)10-22-13-4-2-1-3-5-13/h1-9H,10H2,(H,18,20,21)
• InChI Key: WCFHLRWVIJMDEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NN=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol

Description

N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide, also known as FPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPTA is a member of the thiadiazole family of compounds, which have been extensively studied for their diverse biological activities.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide may also interact with various biological targets.

Mode of Action

The specific interactions and resulting changes would depend on the nature of the targets .

Biochemical Pathways

Similar compounds have been found to disrupt processes related to dna replication , suggesting that this compound may also influence DNA-related pathways and their downstream effects.

Result of Action

Similar compounds have demonstrated antiviral activities , suggesting that this compound may also have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide in lab experiments is its high potency and specificity, which allows for the selective targeting of specific signaling pathways. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide research, including the investigation of its potential therapeutic applications in other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, the development of this compound derivatives with improved potency and selectivity may lead to the development of more effective therapies. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo may provide valuable insights into its potential clinical applications.

Synthesis Methods

The synthesis of N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide involves the reaction of 4-fluoroaniline with thiosemicarbazide, followed by the reaction of the resulting compound with 2-phenoxyacetyl chloride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. In diabetes research, this compound has been shown to improve insulin sensitivity and glucose uptake in insulin-resistant cells. In neurodegenerative disorder research, this compound has been shown to protect against oxidative stress and inflammation in neuronal cells.